Cas no 2137025-57-9 (1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine)
1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine
- EN300-1110853
- 1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine
- 2137025-57-9
-
- Inchi: 1S/C8H13N3O/c9-8-3-4-11(10-8)6-7-2-1-5-12-7/h3-4,7H,1-2,5-6H2,(H2,9,10)/t7-/m0/s1
- InChI Key: FHQGSEBZDFRYSB-ZETCQYMHSA-N
- SMILES: O1CCC[C@H]1CN1C=CC(N)=N1
Computed Properties
- Exact Mass: 167.105862047g/mol
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 53.1Ų
1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110853-0.05g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1110853-0.1g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1110853-0.25g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1110853-0.5g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1110853-1.0g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1110853-2.5g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1110853-5.0g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1110853-10.0g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1110853-1g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1110853-5g |
1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-3-amine |
2137025-57-9 | 95% | 5g |
$2650.0 | 2023-10-27 |
1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine
Comprehensive Analysis of 1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine (CAS No. 2137025-57-9): Properties, Applications, and Research Insights
The compound 1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine (CAS No. 2137025-57-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic derivative combines a pyrazole core with a tetrahydrofuran (THF) moiety, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its amine-functionalized pyrazole structure, which is known to interact with biological targets such as kinases and GPCRs.
In the context of current trends, the demand for small-molecule modulators and selective enzyme inhibitors has driven exploration of compounds like 1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine. Its chiral center (2S configuration) makes it especially valuable for asymmetric synthesis and stereoselective reactions. Recent publications highlight its potential as a building block for covalent inhibitors, addressing challenges in targeted protein degradation therapies—a hot topic in oncology research.
From a synthetic chemistry perspective, the oxolane (THF) ring contributes to improved lipophilicity and metabolic stability compared to purely aromatic systems. Computational studies suggest that the aminopyrazole moiety may form key hydrogen bonds with biological targets, while the tetrahydrofuran methylene bridge enhances conformational flexibility. These properties align with modern fragment-based drug design strategies, answering frequent search queries about "bioisosteric replacements" and "privileged structures in medicinal chemistry."
The compound's physicochemical properties (predicted LogP ~1.2, molecular weight 181.2 g/mol) position it favorably within Lipinski's rule of five parameters, addressing common questions about "drug-like molecules." Analytical characterization via LC-MS and NMR typically shows high purity (>95%), with the proton at C-5 of the pyrazole ring appearing as a distinctive singlet around δ 6.2 ppm. These technical details respond to frequent researcher inquiries about "structural verification of heterocyclic amines."
In material science applications, the electron-rich pyrazole system demonstrates potential as a ligand precursor for transition metal complexes. This answers growing interest in "N-heterocyclic coordination chemistry" and "catalysis with amine-functionalized ligands." The compound's stability under ambient conditions (decomposition point >200°C) makes it practical for high-throughput screening workflows, a key concern in modern drug discovery pipelines.
Environmental and safety assessments indicate that 1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine shows favorable biodegradation potential (OECD 301B), addressing sustainability questions in chemical development. Its low ecotoxicity profile (Daphnia magna EC50 >100 mg/L) positions it as a greener alternative to traditional aromatic amines, aligning with searches for "benign by design" chemicals.
Ongoing research explores the compound's utility in crystal engineering, where its hydrogen-bonding motifs enable predictable supramolecular assembly. This responds to academic interest in "predictable molecular packing" and "multicomponent crystalline materials." Patent literature reveals innovative applications in OLED materials, particularly as electron-transport layers, answering commercial queries about "organic electronic materials with heterocyclic components."
For synthetic chemists, the N-alkylation of the pyrazole nitrogen offers a handle for further derivatization, while the primary amine allows Schiff base formation or amide coupling—techniques frequently searched in connection with "heterocyclic compound functionalization." Recent advances in flow chemistry have demonstrated efficient gram-scale production, addressing industrial needs for "scalable synthesis of chiral building blocks."
The compound's stereochemical purity (>98% ee by chiral HPLC) makes it valuable for asymmetric catalysis studies, particularly in transition-metal-catalyzed transformations. This responds to trending research questions about "chiral auxiliaries in C-H activation." Its balanced amphiphilicity also shows promise in surfactant chemistry applications, particularly in "switchable solvent systems"—a niche but growing area of interest.
In conclusion, 1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine represents a multifaceted compound bridging pharmaceutical, materials, and synthetic chemistry domains. Its combination of chirality, hydrogen-bonding capacity, and structural modularity continues to inspire innovative applications across multiple scientific disciplines, making it a compelling subject for both academic investigation and industrial development.
2137025-57-9 (1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)